Cas no 1351618-91-1 (4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide)

• Product Name: 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide
• CAS No: 1351618-91-1
• MF: C₂₀H₂₂F₃NO₂
• MW: 365.389396190643
• CID: 6430844
• PubChem ID: 56765443
• Update Time: 2025-05-19

4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide
• 4-tert-butyl-N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]benzamide
• VU0536438-1
• 1351618-91-1
• 4-(tert-butyl)-N-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)benzamide
• F6200-2088
• AKOS024538059
• 4-tert-butyl-N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}benzamide

• Inchi： 1S/C20H22F3NO2/c1-19(2,3)15-8-6-14(7-9-15)18(26)24-12-17(25)13-4-10-16(11-5-13)20(21,22)23/h4-11,17,25H,12H2,1-3H3,(H,24,26)
• InChI Key： NKIJEAKLQTZRSB-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=CC=C(C(F)(F)F)C=C1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 365.16026343g/mol
• Monoisotopic Mass: 365.16026343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide

Comprehensive Overview of 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide (CAS No. 1351618-91-1)

The compound 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide (CAS No. 1351618-91-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the trifluoromethyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets. The presence of the hydroxyethyl linker further enhances its versatility in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where molecules like 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide play a pivotal role. Its CAS No. 1351618-91-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound's potential applications in crop protection and material science have sparked interest among agrochemical and industrial chemists.

The synthesis of 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide involves multi-step organic reactions, often starting from readily available precursors like 4-tert-butylbenzoic acid and 2-amino-1-(4-(trifluoromethyl)phenyl)ethanol. Optimizing the yield and purity of this compound is a key focus for synthetic chemists, as it directly impacts its utility in downstream applications. Advanced techniques such as HPLC purification and NMR characterization are commonly employed to ensure high-quality output.

From a pharmacological perspective, the hydroxyethyl and benzamide groups in this compound are known to interact with various enzyme systems, making it a valuable scaffold for designing enzyme inhibitors. This aligns with the current industry shift toward small-molecule therapeutics, where structural diversity is critical. Moreover, the trifluoromethyl group's electron-withdrawing properties can influence the compound's binding affinity, a topic frequently explored in medicinal chemistry forums and publications.

Environmental and regulatory considerations are also paramount when working with 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide. While it is not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under scrutiny to ensure compliance with green chemistry principles. Researchers are actively investigating its stability under various conditions, as well as its potential metabolites, to address sustainability concerns in chemical manufacturing.

In summary, 4-tert-butyl-N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}benzamide (CAS No. 1351618-91-1) represents a fascinating intersection of organic synthesis, drug discovery, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs expected in the near future. As the scientific community continues to explore its applications, this compound is likely to remain a hot topic in both academic and industrial circles.